Famoxadone

Specification

• Description: 5-methyl-5-(4-phenoxyphenyl)-3-(phenylamino)-1,3-oxazolidine-2,4-dione is a member of the class of oxazolidinones that is 1,3-oxazolidine-2,4-dione in which the hydrogen attached to the nitrogen is substituted by a phenylamino group and the hydrogens at position 5 are substituted by methyl and 4-phenoxyphenyl groups. It is an aromatic ether, a carbohydrazide and an oxazolidinone.; Famoxadone is a oxazolidinedione fungicide to protect agricultural products against various fungal diseases including downy mildew and blights on fruiting vegetables, tomatoes, potatoes, curcurbits, lettuce and grapes. It is used in combination with cymoxanil. It has a low aqueous solubility, low risk of leaching to groundwater and is non-volatile. It is not persistent in soil or water. Whilst it has a low mammalian toxicity there is a slight concern regarding its ability to bioaccumulate. It is considered to be a neurotoxicant and is a known eye and skin irritant. It is highly toxic to fish and aquatic invertebrates and moderately toxic to other aquatic organisms, earthworms and honeybees.
• CAS No.: 131807-57-3
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione
• Standard InChI: InChI=1S/C22H18N2O4/c1-22(16-12-14-19(15-13-16)27-18-10-6-3-7-11-18)20(25)24(21(26)28-22)23-17-8-4-2-5-9-17/h2-15,23H,1H3
• Standard InChI Key: PCCSBWNGDMYFCW-UHFFFAOYSA-N
• SMILES: CC1(C(=O)N(C(=O)O1)NC2=CC=CC=C2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Canonical SMILES: CC1(C(=O)N(C(=O)O1)NC2=CC=CC=C2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Colorform: Pale cream powder
• Melting Point: 140.3-141.8 °C